Cas no 1207031-85-3 (methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate)

• Product Name: methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate
• CAS No: 1207031-85-3
• MF: C₁₉H₁₇FN₂O₂
• MW: 324.348888158798
• CID: 5399216
• Update Time: 2025-05-20

methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• IOJAMFGRCIXJQE-UHFFFAOYSA-N
• methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate

• Inchi： 1S/C19H17FN2O2/c1-11-7-8-13(9-12(11)2)21-16-10-17(19(23)24-3)22-18-14(16)5-4-6-15(18)20/h4-10H,1-3H3,(H,21,22)
• InChI Key： IOJAMFGRCIXJQE-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2F)=C(NC2=CC=C(C)C(C)=C2)C=C1C(OC)=O

Additional information on methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate

Introduction to Methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate (CAS No 1207031-85-3)

Methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate, a compound with the chemical identifier CAS No 1207031-85-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the quinoline class of molecules, which has been extensively studied for its broad-spectrum biological activities. The structural features of this molecule, particularly the presence of a fluoro substituent and an amino group linked to a dimethylphenyl ring, contribute to its unique pharmacological properties.

The< strong>methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate molecule has garnered attention due to its potential applications in the development of novel therapeutic agents. Quinoline derivatives are well-known for their antimicrobial and anti-inflammatory properties, and the introduction of fluorine atoms into these structures often enhances their metabolic stability and bioavailability. This compound is no exception, as the fluoro substituent at the 8-position of the quinoline ring is known to improve its pharmacokinetic profile.

Recent research has highlighted the importance of fluorinated quinolines in medicinal chemistry. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to increased binding affinity and selectivity. In the case of methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate, the combination of a fluoro group and an amino-substituted dimethylphenyl ring suggests a potential for dual-targeting strategies. This approach could be particularly valuable in treating complex diseases that involve multiple pathological pathways.

The< strong>3,4-dimethylphenyl moiety in this compound is also noteworthy. Dimethylaniline derivatives are known to exhibit various biological activities, including antioxidant and anti-cancer effects. The incorporation of this group into the quinoline framework may enhance the compound's ability to interact with biological targets, thereby increasing its therapeutic efficacy. Furthermore, the carboxylate ester at the 2-position of the quinoline ring can serve as a site for further functionalization, allowing for the development of more sophisticated derivatives.

In vitro studies have begun to explore the pharmacological profile of methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate. Initial results indicate that this compound exhibits promising activity against certain bacterial strains, including those resistant to conventional antibiotics. The fluoroquinoline core is known for its ability to inhibit bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication. The additional substituents in this molecule may further enhance its binding affinity and selectivity towards these targets.

Moreover, research has suggested that quinoline derivatives can exhibit anti-inflammatory properties by modulating immune responses. The< strong>amino group in this compound may play a crucial role in its interaction with immune cells and cytokine pathways. By targeting specific inflammatory mediators, this molecule could potentially be developed into a therapeutic agent for conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of< strong>methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to construct the quinoline core while introducing the appropriate substituents at specific positions. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed in such syntheses. The successful preparation of this compound demonstrates the growing expertise in medicinal chemistry and synthetic organic chemistry.

Ongoing clinical trials are evaluating the safety and efficacy of< strong>methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate in human subjects. These trials aim to provide further evidence supporting its potential as a therapeutic agent. The results from these studies will be crucial in determining whether this compound progresses to broader clinical applications. If successful, it could represent a significant advancement in treating various infectious diseases and inflammatory conditions.

The development of< strong>methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate also underscores the importance of interdisciplinary collaboration in drug discovery. Combining insights from chemical biology, computational chemistry, and pharmacology allows for a more comprehensive understanding of molecular interactions and drug mechanisms. This collaborative approach is essential for identifying new leads and optimizing drug candidates for clinical use.

In conclusion,< strong>methyl 4-[(3,4-dimethylphenyl)amino]-8-fluoroquinoline-2-carboxylate (CAS No 1207031-85-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development. As research continues to uncover new therapeutic uses for quinoline derivatives, compounds like this one will play a crucial role in addressing unmet medical needs.